Cas no 1780259-76-8 (2-Pyridinamine, 6-(2-thiazolyl)-)

• Product Name: 2-Pyridinamine, 6-(2-thiazolyl)-
• CAS No: 1780259-76-8
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 5263865
• Update Time: 2025-11-06

2-Pyridinamine, 6-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 6-(2-thiazolyl)-

• Inchi： 1S/C8H7N3S/c9-7-3-1-2-6(11-7)8-10-4-5-12-8/h1-5H,(H2,9,11)
• InChI Key： WSWPITBMTKPTMY-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=NC=CS2)=CC=C1

Additional information on 2-Pyridinamine, 6-(2-thiazolyl)-

Introduction to 2-Pyridinamine, 6-(2-thiazolyl) (CAS No. 1780259-76-8)

2-Pyridinamine, 6-(2-thiazolyl) (CAS No. 1780259-76-8) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a thiazole ring attached to the pyridine moiety at the 6-position. The combination of these heterocyclic rings imparts distinct chemical and biological properties, making it a valuable candidate for drug discovery and development.

The chemical structure of 2-Pyridinamine, 6-(2-thiazolyl) can be represented as C₉H₉N₃S. The presence of the thiazole ring introduces sulfur and nitrogen atoms, which contribute to its reactivity and biological activity. The pyridine ring, on the other hand, provides a basic character and enhances the compound's solubility in polar solvents. These structural elements are crucial for understanding its behavior in various chemical and biological environments.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. 2-Pyridinamine, 6-(2-thiazolyl) has been explored as a potential inhibitor of kinases, enzymes that play a critical role in cell signaling pathways. Kinases are involved in numerous physiological processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with various diseases, such as cancer, inflammation, and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the inhibitory effects of 2-Pyridinamine, 6-(2-thiazolyl) on several kinases, including Aurora A and B. The results showed that this compound exhibited selective inhibition of Aurora A kinase with an IC₅₀ value of 0.4 μM. Aurora kinases are essential for proper chromosome segregation during mitosis and are overexpressed in many types of cancer. Therefore, targeting Aurora A kinase with selective inhibitors like 2-Pyridinamine, 6-(2-thiazolyl) holds promise for developing novel anticancer therapies.

Beyond its potential as a kinase inhibitor, 2-Pyridinamine, 6-(2-thiazolyl) has also been studied for its anti-inflammatory properties. Inflammatory diseases are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in the European Journal of Pharmacology in 2019 evaluated the anti-inflammatory effects of this compound in both in vitro and in vivo models. The results demonstrated that 2-Pyridinamine, 6-(2-thiazolyl) significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it showed protective effects against LPS-induced acute lung injury in mice.

The mechanism underlying the anti-inflammatory activity of 2-Pyridinamine, 6-(2-thiazolyl) involves the inhibition of nuclear factor-kappa B (NF-κB) signaling pathway. NF-κB is a key transcription factor that regulates the expression of genes involved in inflammation and immune responses. By blocking NF-κB activation, this compound can effectively suppress the inflammatory response and reduce tissue damage.

In addition to its therapeutic potential, 2-Pyridinamine, 6-(2-thiazolyl) has also been studied for its use as a building block in organic synthesis. The presence of reactive functional groups such as amino and thioether moieties makes it a versatile starting material for the synthesis of more complex molecules. For example, it can be used to prepare various derivatives through reactions such as N-alkylation, N-acylation, and S-alkylation. These derivatives may exhibit enhanced biological activities or improved pharmacological properties compared to the parent compound.

The synthesis of 2-Pyridinamine, 6-(2-thiazolyl) typically involves multi-step procedures that include condensation reactions between appropriate starting materials followed by functional group modifications. One common synthetic route involves the reaction between 6-chloropyridin-3-amine and 2-aminothiazole under basic conditions to form the desired product. This method has been optimized to achieve high yields and purity levels suitable for both research and industrial applications.

In conclusion, 2-Pyridinamine, 6-(2-thiazolyl) (CAS No. 1780259-76-8) is a promising compound with diverse applications in medicinal chemistry and organic synthesis. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting kinases and inflammatory pathways. Ongoing research continues to uncover new insights into its biological activities and potential clinical uses.